Cas no 87760-53-0 (Tandospirone)

Tandospirone is a selective serotonin 5-HT1A receptor partial agonist, primarily used as an anxiolytic agent in the treatment of generalized anxiety disorder (GAD). Its mechanism of action involves modulating serotonergic neurotransmission, which contributes to its efficacy in reducing anxiety symptoms with a favorable side-effect profile. Unlike benzodiazepines, tandospirone exhibits minimal sedative, cognitive, or motor-impairing effects, reducing the risk of dependence. It also demonstrates a low potential for drug interactions, making it suitable for combination therapies. The compound’s high receptor specificity and mild adverse effects, such as dizziness or nausea, position it as a well-tolerated option for long-term anxiety management. Clinical studies support its sustained anxiolytic benefits.

Tandospirone structure

Product Name:Tandospirone

CAS No:87760-53-0

MF:C₂₁H₂₉N₅O₂

MW:383.48726439476

MDL:MFCD00904852

CID:61117

PubChem ID:329826853

Update Time:2025-06-08

Tandospirone Chemical and Physical Properties

Names and Identifiers

- Tandospirone
- 3a,4,7,7a-Hexahydro-2-(4-(4-(2-pyrimidinyl)-1-piperazinyl)butyl)-4,7-methano-1H-isoindole-1,3(2H)-dione
- [14C]-Tandospirone
- SM 3997
- SM-3997
- (1R*,2S*,3R*,4S*)-N-(4-(4-(2-Pyrimidinyl)-1-piperazinyl)butyl)-2,3-norbornanedicarboximide citrate salt
- 4,7-Methano-1H-isoindole-1,3(2H)-dione, hexahydro-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-, (3aα,4β,7β,7aα)- (ZCI)
- rel-(3aR,4S,7R,7aS)-Hexahydro-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-4,7-methano-1H-isoindole-1,3(2H)-dione (ACI)
- (3aR,4S,7R,7aS)-2-(4-(4-(pyrimidin-2-yl)piperazin-1-yl)butyl)hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
- tandospirona
- 4,7-Methano-1H-isoindole-1,3(2H)-dione, hexahydro-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-, (3aalpha,4beta,7beta,7aalpha)-
- (1R,2S,6R,7S)-4-(4-(4-(pyrimidin-2-yl)piperazin-1-yl)butyl)-4-azatricyclo(5.2.1.0^(2,6))decane-3,5-dione
- 4,7-Methano-1H-Isoindole-1,3(2h)-Dione, Hexahydro-2-(4-(4-(2-Pyrimidinyl)-1-Piperazinyl)Butyl)-, (3a-Alpha,4Beta,7Beta,7a-Alpha)-
- 4,7-METHANO-1H-ISOINDOLE-1,3(2H)-DIONE, HEXAHYDRO-2-(4-(4-(2-PYRIMIDINYL)-1-PIPERAZINYL)BUTYL)-, (3A.ALPHA.,4.BETA.,7.BETA.,7A.ALPHA.)-
- CHEBI:145673
- 4,7-METHANO-1H-ISOINDOLE-1,3(2H)-DIONE, HEXAHYDRO-2-(4-(4-(2-PYRIMIDINYL)-1-PIPERAZINYL)BUTYL)-, (3AR,4S,7R,7AS)-REL-
- BRD-K65904673-001-01-4
- (1S,2R,6S,7R)-4-[4-(4-Pyrimidin-2-yl-piperazin-1-yl)-butyl]-4-aza-tricyclo[5.2.1.0*2,6*]decane-3,5-dione
- AKOS015966978
- SBI-0654213.0001
- GTPL55
- NS00068624
- (1R*,2S*,3R*,4S*)-N-(4-(4-(2-PYRIMIDINYL)-1-PIPERAZINYL)BUTYL)-2,3-NORBORNANEDICARBOXIMIDE
- BDBM50099385
- Tandospirone, >=98% (HPLC)
- D08561
- Q6151362
- BDBM50368723
- AC-754
- 4,7-Methano-1H-isoindole-1,3(2H)-dione, hexahydro-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-, (3aa,4ss,7ss,7aa)-
- SCHEMBL49026
- AS-77283
- CHEMBL274047
- DTXCID3028762
- MFCD00904852
- CAS-87760-53-0
- 87760-53-0
- HY-14558
- CS-1709
- NCGC00182990-01
- TANDOSPIRONE [INN]
- (1S,2R,6S,7R)-4-(4-(4-Pyrimidin-2-yl-piperazin-1-yl)-butyl)-4-aza-tricyclo(5.2.1.0*2,6*)decane-3,5-dione
- tandospironum
- Tandospirone (INN)
- DTXSID6048836
- (1R,2S,6R,7S)-4-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]butyl}-4-azatricyclo[5.2.1.0^{2,6}]decane-3,5-dione
- 4,7-METHANO-1H-ISOINDOLE-1,3(2H)-DIONE, HEXAHYDRO-2-(4-(4-(2-PYRIMIDINYL)-1-PIPERAZINYL)BUTYL)-, (3AALPHA,4BETA,7BETA,7AALPHA)-
- Tandospirone [INN:BAN]
- (3aR,4S,7R,7aS)-2-{4-[4-(Pyrimidin-2-yl)piperazin-1-yl]butyl}hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
- Tox21_113318
- 190230I669
- CEIJFEGBUDEYSX-FZDBZEDMSA-N
- UNII-190230I669
- DB12833
- TANDOSPIRONE [MI]
- (1S,2R,6S,7R)-4-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-4-azatricyclo[5.2.1.02,6]decane-3,5-dione
- TANDOSPIRONE [WHO-DD]
- MDL： MFCD00904852
- Inchi： 1S/C21H29N5O2/c27-19-17-15-4-5-16(14-15)18(17)20(28)26(19)9-2-1-8-24-10-12-25(13-11-24)21-22-6-3-7-23-21/h3,6-7,15-18H,1-2,4-5,8-14H2/t15-,16+,17+,18-
- InChI Key： CEIJFEGBUDEYSX-FZDBZEDMSA-N
- SMILES： O=C1N(CCCCN2CCN(C3N=CC=CN=3)CC2)C(=O)[C@H]2[C@@H]3CC[C@H]([C@@H]12)C3

Computed Properties

Exact Mass: 383.23200
Monoisotopic Mass: 383.232
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 572
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.6A^2
XLogP3: 1.9

Experimental Properties

Color/Form: Crystallized from toluene-n-hexane.
Density: 1.239
Melting Point: 112-113.5°
Boiling Point: 613.9 °C at 760 mmHg
Flash Point: 613.9 °C at 760 mmHg
Refractive Index: 1.589
Solubility: DMSO: soluble38mg/mL
PSA: 69.64000
LogP: 1.35070

Tandospirone Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Tandospirone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T006430-5mg	Tandospirone	87760-53-0		5mg	$ 80.00	2023-09-06
TRC	T006430-10mg	Tandospirone	87760-53-0		10mg	$ 119.00	2023-04-16
TRC	T006430-25mg	Tandospirone	87760-53-0		25mg	$ 276.00	2023-09-06
TRC	T006430-50mg	Tandospirone	87760-53-0		50mg	$ 489.00	2023-09-06
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci6132-10mg	Tandospirone	87760-53-0	98%	10mg	￥794.00	2023-09-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci6132-50mg	Tandospirone	87760-53-0	98%	50mg	￥3209.00	2023-09-10
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TQ0315-25 mg	Tandospirone	87760-53-0		25mg	￥2200.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TQ0315-50 mg	Tandospirone	87760-53-0		50mg	￥3500.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TQ0315-100 mg	Tandospirone	87760-53-0		100MG	￥5100.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T93460-10mg	Tandospirone	87760-53-0	99%	10mg	¥948.0	2023-09-06

Tandospirone Production Method

Production Method 1

138332-79-3

87760-53-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; 1.5 h, rt

Reference

Method for preparation of Tandospirone and its analogues

, China, , ,

Production Method 2

105981-38-2

87760-53-0

Reaction Conditions

1.1 Reagents: 2,6-Dimethyl-1,4-benzoquinone Catalysts: Palladium diacetate , 4,5-Dihydro-2-[5-methoxy-2-[(4-methylphenyl)sulfinyl]phenyl]-4,4-dimethyloxazole Solvents: Dibutyl phosphate , 1,4-Dioxane ; 48 - 72 h, 45 °C

Reference

Allylic C-H amination cross-coupling furnishes tertiary amines by electrophilic metal catalysis

Ali, Siraj Z. ; et al, Science (Washington, 2022, 376(6590), 276-283

Production Method 3

33386-20-8

2746-19-2

87760-53-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: 1-Butanol ; 7 h, 120 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; 1.5 h, rt

Reference

Method for preparation of Tandospirone and its analogues

, China, , ,

Production Method 4

129-64-6

87760-53-0

Reaction Conditions

1.1 Solvents: Ethyl acetate ; 2 h, rt → reflux
2.1 Reagents: Potassium carbonate Solvents: 1-Butanol ; 7 h, 120 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; 1.5 h, rt

Reference

Method for preparation of Tandospirone and its analogues

, China, , ,

Tandospirone Raw materials

Tandospirone Preparation Products

Tandospirone (87760-53-0)

Tandospirone Suppliers

Amadis Chemical Company Limited

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(CAS:87760-53-0)Tandospirone

Order Number:A897877

Stock Status:in Stock

Quantity:25mg/50mg/100mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:00

Price ($):214.0/338.0/542.0

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Tandospirone Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
3. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
4. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
5. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

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Amadis Chemical Company Limited

(CAS:87760-53-0)Tandospirone

Purity:99%/99%/99%

Quantity:25mg/50mg/100mg

Price ($):214.0/338.0/542.0